molecular formula C14H15NO5S2 B5429474 methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-2-thiophenecarboxylate

methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-2-thiophenecarboxylate

Cat. No. B5429474
M. Wt: 341.4 g/mol
InChI Key: KNRIOEYBYPDUCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of methyl 3-amino-4-aryl(or methyl)sulfonylthiophene-2-carboxylates involves the reaction of 3-alkoxy-2-aryl(or methyl)sulfonylacrylonitriles with methyl thioglycolate in the presence of triethylamine. This method provides a pathway to 4-arylsulfonyl-3-carboxamidothiophenes, although acylation of the aminothiophene under standard conditions can be challenging (Stephens, Price, & Sowell, 1999).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques like X-ray diffraction. For instance, a related compound, 2-[({[(4-methylphenyl)sulfonyl]methyl} amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate, has been studied, revealing a monoclinic space group with detailed molecular dimensions, providing insight into the structural characteristics of such compounds (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).

Chemical Reactions and Properties

Reactions of methyl 3-amino-2-thiophene carboxylate with various reagents lead to diverse products, highlighting the compound's reactivity. For example, its reaction with orthoesters produces N-(2-carbomethoxy thienyl) imidates, which upon further treatment with primary amines or hydrazines, yields [3,2-d]4(3H)thienopyrimidinones, showcasing the compound's utility in synthesizing heterocyclic structures (Hajjem, Khoud, & Baccar, 2010).

Safety and Hazards

Methyl 3-{[(4-ethoxyphenyl)sulfonyl]amino}-2-thiophenecarboxylate is an organic compound and should be handled and stored with caution . Avoid contact with skin and eyes, and avoid inhaling its vapor . When using it, follow the relevant safety operating procedures and wear appropriate personal protective equipment, such as gloves and protective glasses .

properties

IUPAC Name

methyl 3-[(4-ethoxyphenyl)sulfonylamino]thiophene-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15NO5S2/c1-3-20-10-4-6-11(7-5-10)22(17,18)15-12-8-9-21-13(12)14(16)19-2/h4-9,15H,3H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNRIOEYBYPDUCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C(SC=C2)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15NO5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.